Cas no 90586-92-8 ( )
structure
Product Name:
CAS No:90586-92-8
MF:C4H5ClN2
MW:116.548899412155
CID:994963
PubChem ID:316061
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-chloro-5-methyl-
- 3-methyl-5-chloropyrazole
- PB14164
- 5-chloro-3-methyl-1H-pyrazole
- SCHEMBL183222
- 90586-92-8
- 5-Chloro-3-methylpyrazole
- W-205845
- FT-0658339
- AKOS004123544
- 3-Chloro-5-methylpyrazole
- BB 0237298
- AC-907/25004293
- MFCD00233972
- MFCD00463581
- NSC-243512
- SCHEMBL12778661
- 3-chloro-5-Chloro-3-methyl-1H-pyrazole5-methyl-1H-pyrazole;3-Chloro-5-methylpyrazole
- NSC243512
- 15953-45-4
- 2KAQ9PG8NV
- AC-29466
- HUKMIFHEPZRLMM-UHFFFAOYSA-N
- DS-15894
- PYRAZOLE, 3(OR 5)-CHLORO-5(OR 3)-METHYL-
- DTXSID40871251
- SY035853
- AKOS006272765
- AM20080428
- A810038
- CS-0050525
- 3-chloro-5-methyl-1H-pyrazole
- DB-017451
- STK038616
-
-
- Inchi: 1S/C4H5ClN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
- InChI Key: HUKMIFHEPZRLMM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)NN=1
Computed Properties
- Exact Mass: 116.0141259g/mol
- Monoisotopic Mass: 116.0141259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 28.7Ų
Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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